Cas no 14611-70-2 (Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester)

Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester structure
14611-70-2 structure
Product name:Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester
CAS No:14611-70-2
MF:C7H3Cl2NOS
MW:220.075818300247
CID:211702
PubChem ID:10889420

Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Thiocyanic acid,3,5-dichloro-4-hydroxyphenyl ester
    • 3,5-dichloro-4-hydroxyphenyl thiocyanate
    • 3,5-Dichloro-4-hydroxyphenyl-thiocyanate
    • 2,6-dichloro-4-thiocyanatophenol
    • Einecs 238-648-3
    • (3,5-dichloro-4-hydroxyphenyl) thiocyanate
    • NS00053887
    • 14611-70-2
    • WOXNPCZHWXVOKK-UHFFFAOYSA-N
    • SCHEMBL9464265
    • Inchi: InChI=1S/C7H3Cl2NOS/c8-5-1-4(10-3-12)2-6(9)7(5)11/h1-2,11H
    • InChI Key: BVNXYDCEURLGRS-UHFFFAOYSA-N
    • SMILES: S=C=NC1=CC(Cl)=C(O)C(Cl)=C1

Computed Properties

  • Exact Mass: 218.93100
  • Monoisotopic Mass: 218.93124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 64.7

Experimental Properties

  • Density: 1.5
  • Boiling Point: 341.5°Cat760mmHg
  • Flash Point: 160.3°C
  • Refractive Index: 1.641
  • PSA: 69.32000
  • LogP: 3.27218

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